Cas no 919019-92-4 (N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 919019-92-4
• MF: C₂₁H₂₆N₂O₄S₂
• MW: 434.57214307785
• CID: 6403920
• PubChem ID: 16463041
• Update Time: 2025-10-31

N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide
• N-cyclopentyl-1-(2,4-dimethylphenyl)sulfonyl-2,3-dihydroindole-5-sulfonamide
• 919019-92-4
• AKOS000714565
• 1-[(2,4-dimethylphenyl)sulfonyl]-5-[(cyclopentylamino)sulfonyl]indoline
• F3266-0545
• N-cyclopentyl-1-((2,4-dimethylphenyl)sulfonyl)indoline-5-sulfonamide

• Inchi： 1S/C21H26N2O4S2/c1-15-7-10-21(16(2)13-15)29(26,27)23-12-11-17-14-19(8-9-20(17)23)28(24,25)22-18-5-3-4-6-18/h7-10,13-14,18,22H,3-6,11-12H2,1-2H3
• InChI Key： SINNRNYVCJWNDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2S(C1C=CC(C)=CC=1C)(=O)=O)(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 434.13339966g/mol
• Monoisotopic Mass: 434.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 100Ų

Additional information on N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide

N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 919019-92-4): An Overview

N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 919019-92-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide is composed of an indole core with a cyclopentyl substituent and a sulfonyl group attached to a 2,4-dimethylbenzene moiety. This intricate arrangement confers the compound with a range of chemical and biological properties that make it an interesting candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising lead for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide has also shown potential as an anti-inflammatory agent. Studies conducted in animal models have indicated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic value in treating conditions such as rheumatoid arthritis and other inflammatory diseases.

The pharmacokinetic profile of N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide has been another area of focus in recent research. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to further evaluate the safety and efficacy of N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide. Early results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or contraindications.

Beyond its therapeutic applications, N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide has also been explored for its use in chemical synthesis and as a tool compound in biochemical assays. Its unique structural features make it a valuable reagent for probing specific biological processes and validating new targets for drug discovery.

In conclusion, N-cyclopentyl-1-(2,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 919019-92-4) is a multifaceted compound with significant potential in both research and clinical settings. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a promising candidate for future drug development efforts.